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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

dicyclohexyl ketone, a compound of interest in various chemical and pharmaceutical

applications. This document outlines its boiling point and density, supported by detailed

experimental protocols for their determination. A visual representation of a common synthesis

workflow for dicyclohexyl ketone is also provided to offer a comprehensive understanding of

the compound.

Core Physical Properties
Dicyclohexyl ketone [(C₆H₁₁)₂CO, CAS No. 119-60-8] is a symmetrical ketone characterized

by two cyclohexyl rings attached to a carbonyl group. Its physical state at room temperature is

typically a liquid, and it possesses a distinct odor. A summary of its key physical properties is

presented below.

Data Summary
The boiling point and density of dicyclohexyl ketone are crucial parameters for its handling,

purification, and application in synthesis and formulation. The following table summarizes these

quantitative data from various sources.
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Physical Property Value Conditions

Boiling Point 266.4 °C at 760 mmHg[1][2]

138 °C at 13 mmHg[3][4]

Density 0.97 g/cm³ Not Specified

0.986 g/mL at 25 °C

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the methodologies for measuring the boiling point and density of

dicyclohexyl ketone.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurement, especially with small sample volumes, the capillary

method is widely employed.

Apparatus:

Thiele tube or similar oil bath apparatus

Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Sample of dicyclohexyl ketone

Procedure:

A small amount (a few milliliters) of dicyclohexyl ketone is placed into the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the dicyclohexyl ketone in

the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is immersed in an oil bath within a Thiele tube.

The oil bath is heated gently. As the temperature rises, air trapped in the capillary tube will

slowly escape.

Upon reaching the boiling point of dicyclohexyl ketone, a continuous and rapid stream of

bubbles will emerge from the open end of the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube. This occurs when the vapor pressure inside the capillary equals the

atmospheric pressure.

Density Determination (Pycnometer Method)
The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precise volume,

is commonly used for accurate density measurements.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath

Sample of dicyclohexyl ketone

Procedure:
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The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on

an analytical balance (m₁).

The pycnometer is then filled with distilled water of a known temperature and weighed again

(m₂). The temperature of the water is recorded.

The mass of the water is calculated (m₂ - m₁). Using the known density of water at that

temperature, the exact volume of the pycnometer (V) is determined.

The pycnometer is emptied, thoroughly dried, and then filled with dicyclohexyl ketone.

The pycnometer filled with dicyclohexyl ketone is brought to the same temperature as the

water measurement using a water bath.

The mass of the pycnometer filled with dicyclohexyl ketone is then measured (m₃).

The mass of the dicyclohexyl ketone is calculated (m₃ - m₁).

The density of the dicyclohexyl ketone is calculated by dividing its mass by the volume of

the pycnometer.

Synthesis Workflow
Dicyclohexyl ketone can be synthesized through various methods. One common approach

involves the ketonization of hexahydrobenzoic acid. The following diagram illustrates the key

steps in this synthesis process.

Hexahydrobenzoic Acid

Catalyst Preparation
(e.g., MnO in Hexahydrobenzoic Acid)Reactant

Ketonization Reaction

Reactant

Catalyst

DistillationReaction Mixture Crude Dicyclohexyl Ketone Purification
(e.g., Fractional Distillation) Pure Dicyclohexyl Ketone
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Caption: A generalized workflow for the synthesis of dicyclohexyl ketone from

hexahydrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/product/b1670488?utm_src=pdf-custom-synthesis
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.open.edu/openlearncreate/45/e4/45e4d43d42eeacf4c13d7adb614591302d84fcae?response-content-disposition=inline%3Bfilename%3D%22PHY_Pack_9.pdf%22&response-content-type=application%2Fpdf&Expires=1764371820&Signature=OCsswnflhuXrRb36tukRWmpbowmT2FRU620m6cgUX9Y~u5XfDzkCwg1VIsj20y4xsWIyba~jvOToHfpD0v2GL8BjYcP3XIfOTp9KANvov5jAodLiia35xqOv9saTfFoGSXQNpOTlQMZYlEdMywPPRFC7yjPjKCOp2hzAHf3PqOKZdRAYk7xpU~8Pb-FVQkrUDpWJfHQQ11tL1JdKF~yEgvMNHNxILTTP1SuXiPIyOWVKD5yIratHdZDZx2yrfjanMsmbAX~Rf76vp7uWUulHvyME3c0AkatCPAPHDMqAIiRu2~kkODxoPoLCgtOcBV1cqDTtceyIy4PjM63-Bz~tfQ__&Key-Pair-Id=K19YM1UI0NPZI1
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.benchchem.com/product/b1670488#dicyclohexyl-ketone-physical-properties-boiling-point-density
https://www.benchchem.com/product/b1670488#dicyclohexyl-ketone-physical-properties-boiling-point-density
https://www.benchchem.com/product/b1670488#dicyclohexyl-ketone-physical-properties-boiling-point-density
https://www.benchchem.com/product/b1670488#dicyclohexyl-ketone-physical-properties-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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